Cas no 1805274-39-8 (6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine)

• Product Name: 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine
• CAS No: 1805274-39-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4918700
• Update Time: 2025-05-24

6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H6F3NO/c8-3-5-6(12)2-1-4(11-5)7(9)10/h1-2,7,12H,3H2
• InChI Key： SQCXCTWWTAZKTI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CF)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine

6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

The compound 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine, identified by the CAS number 1805274-39-8, represents a significant advancement in the field of organic chemistry. This molecule, characterized by its unique structure and functional groups, has garnered considerable attention due to its potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and environmental chemistry, underscoring its versatility and importance in contemporary research.

At its core, the structure of 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine consists of a pyridine ring with three distinct substituents: a difluoromethyl group at position 6, a fluoromethyl group at position 2, and a hydroxyl group at position 3. These substituents not only influence the molecule's physical and chemical properties but also contribute to its reactivity and biological activity. The presence of fluorinated groups, in particular, is known to enhance stability and bioavailability, making this compound a promising candidate for pharmaceutical applications.

Recent research has focused on the synthesis and characterization of 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine. Scientists have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to efficiently produce this compound. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

The biological activity of 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine has been extensively investigated. In vitro studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug development. Additionally, computational modeling has revealed that the molecule exhibits favorable pharmacokinetic properties, including good absorption and low toxicity profiles.

In the realm of material science, 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine has shown promise as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Researchers have also explored its application in organic electronics, where its electronic properties make it a candidate for use in flexible devices and organic light-emitting diodes (OLEDs).

The environmental impact of 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine is another area of active investigation. Studies have assessed its biodegradability under various conditions, with results indicating that it undergoes rapid degradation in aerobic environments. This finding is crucial for ensuring that the compound does not pose long-term risks to ecosystems when used in industrial or agricultural settings.

In conclusion, 6-(Difluoromethyl)-2-(fluoromethyl)-3-hydroxypyridine, with its unique structure and diverse functional groups, continues to be a focal point in scientific research. Its potential applications span multiple disciplines, from drug discovery to materials science, making it a valuable addition to the arsenal of modern chemistry. As research into this compound progresses, it is anticipated that new insights will further enhance our understanding of its properties and expand its utility across various industries.